Cas no 573-64-8 (1-Naphthalenesulfonic acid, 3-amino-)

• Product Name: 1-Naphthalenesulfonic acid, 3-amino-
• CAS No: 573-64-8
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 345616
• PubChem ID: 3091126
• Update Time: 2025-04-19

1-Naphthalenesulfonic acid, 3-amino- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonic acid, 3-amino-
• 3-aminonaphthalene-1-sulfonic acid
• SCHEMBL343278
• DTXSID70389071
• QOHOVCGREXOMGH-UHFFFAOYSA-N
• SR-01000310652
• SR-01000310652-1
• EN300-6731857
• AKOS000668465
• 573-64-8
• 3-aminonapthalene-1-sulfonic acid

• Inchi： 1S/C10H9NO3S/c11-8-5-7-3-1-2-4-9(7)10(6-8)15(12,13)14/h1-6H,11H2,(H,12,13,14)
• InChI Key： QOHOVCGREXOMGH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C2C=CC=CC=12)N)(=O)(=O)O

Computed Properties

• Exact Mass: 223.03037
• Monoisotopic Mass: 223.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 80.39